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Compound of Interest

Compound Name: Allyloxy propanol

Cat. No.: B3427768 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals such as Allyloxy propanol. This guide

provides immediate and essential safety protocols, operational plans, and disposal procedures

to foster a secure and efficient research environment. Note that "Allyloxy propanol" can refer

to isomers, and this guide primarily addresses 3-Allyloxy-1,2-propanediol, with general safety

principles applicable to other isomers.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Allyloxy propanol, a comprehensive approach to personal protection is critical

to minimize exposure and ensure safety. The following table summarizes the required PPE and

other essential safety equipment.
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Equipment Type Specifications and Recommendations

Eye and Face Protection

Chemical splash goggles are mandatory. A face

shield should be worn over safety glasses when

there is a risk of splashing.[1]

Hand Protection

Due to the nature of ethers, nitrile gloves may

offer limited protection and should be used only

for short-term splash situations.[2][3] For

prolonged contact, neoprene or butyl rubber

gloves are recommended.[4][5][6] Always

consult the glove manufacturer's resistance

chart.[7]

Body Protection

A flame-resistant lab coat, long pants, and

closed-toe shoes are required. An acid-resistant

apron provides an additional layer of protection.

[1][8]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[8]

[9] If engineering controls are insufficient, a

NIOSH-approved respirator with organic vapor

cartridges may be necessary.[10]

Emergency Equipment

An eyewash station and safety shower must be

readily accessible in the immediate work area.

[1] Fire extinguishers suitable for flammable

liquids (e.g., Class B) should be available.

Quantitative Safety Data
While specific occupational exposure limits for Allyloxy propanol are not established, the

limits for related compounds should be considered as a conservative guideline for ensuring

workplace safety.
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Substance
TWA (Time-
Weighted Average)

STEL (Short-Term
Exposure Limit)

Agency

Allyl Alcohol 2 ppm (5 mg/m³) [skin]
4 ppm (10 mg/m³)

[skin]
NIOSH REL[11]

Allyl Alcohol 2 ppm (5 mg/m³) [skin] - OSHA PEL[11]

2-Propanol 400 ppm - OSHA PEL[10]

2-Propanol 200 ppm 400 ppm ACGIH TLV[10]

3-Allyloxy-1,2-

propanediol

Flash Point: 98 °C

(208.4 °F) - closed

cup[12]

Note: "skin" notation indicates the potential for significant contribution to the overall exposure

by the cutaneous route.

Procedural Guidance for Handling and Disposal
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental responsibility.

Experimental Workflow for Handling Allyloxy Propanol
The following diagram illustrates the standard operating procedure for safely handling Allyloxy
propanol in a laboratory setting.

Workflow for handling Allyloxy propanol.

Detailed Experimental Protocol
This protocol outlines the essential steps for safely using Allyloxy propanol in a typical

laboratory experiment.

1. Preparation:

Review Safety Data Sheet (SDS): Before starting any work, thoroughly read and understand

the SDS for Allyloxy propanol.
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Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

Prepare Work Area: Ensure the chemical fume hood is operational and the work area is

clean and uncluttered.[8] Have spill control materials readily available.

Gather Materials: Bring all necessary chemicals and equipment into the fume hood. Ensure

all containers are properly labeled.[13]

2. Handling and Use:

Dispensing: Carefully pour the required amount of Allyloxy propanol, avoiding splashes.

Keep the container opening away from your face.

Performing the Reaction: Conduct the experiment, keeping the sash of the fume hood at the

lowest practical height.

Monitoring: Continuously monitor the experiment for any signs of unexpected reactions.

3. Post-Procedure and Cleanup:

Quenching and Work-up: If applicable, safely quench the reaction and perform any

necessary work-up procedures within the fume hood.

Decontamination: Clean all equipment and the work surface thoroughly.

PPE Removal: Remove gloves, lab coat, and other PPE, avoiding contact with contaminated

surfaces. Dispose of single-use items in the appropriate waste container. Wash hands

thoroughly with soap and water.

Disposal Plan
Proper disposal of Allyloxy propanol and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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Liquid Waste: Collect all waste Allyloxy propanol and solutions containing it in a

designated, leak-proof, and chemically compatible container.[14] The container must be

clearly labeled as "Hazardous Waste" and list all chemical constituents by their full name.[14]

Solid Waste: Any materials contaminated with Allyloxy propanol, such as gloves, paper

towels, and pipette tips, should be collected in a separate, clearly labeled hazardous waste

container.[15]

2. Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.[9] Use secondary containment to prevent spills.[13]

Keep waste containers tightly closed except when adding waste.[14]

3. Disposal:

Do not dispose of Allyloxy propanol down the drain.[16]

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a certified hazardous waste disposal contractor.[17]

Follow all local, state, and federal regulations for hazardous waste disposal.

By adhering to these safety and logistical guidelines, you can significantly mitigate the risks

associated with handling Allyloxy propanol and contribute to a safer laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Article - Laboratory Safety Manual - ... [policies.unc.edu]

2. gloves.com [gloves.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3427768?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b3427768?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/highly-hazardous-chemicals.pdf
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://sdsmanager.com/us/sds-management-articles/safety-rules-in-chemical-laboratories/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b3427768?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/123-34-2-A0049032-GB-en.pdf
https://solvent-recyclers.com/applications/how-to-dispose-of-petroleum-ether.html
https://www.benchchem.com/product/b3427768?utm_src=pdf-body
https://www.benchchem.com/product/b3427768?utm_src=pdf-custom-synthesis
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. ehrs.upenn.edu [ehrs.upenn.edu]

4. Gloves - Tables of Properties and Resistances [cleanroom.byu.edu]

5. Chemical Resistant Glove Guide | Environmental Health and Safety [ehs.uconn.edu]

6. safety.fsu.edu [safety.fsu.edu]

7. fishersci.com [fishersci.com]

8. Tips for Hazardous Chemical Handling | Technical Safety Services [techsafety.com]

9. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]

10. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]

11. CDC - NIOSH Pocket Guide to Chemical Hazards - Allyl alcohol [cdc.gov]

12. 3-Allyloxy-1,2-propanediol 99 123-34-2 [sigmaaldrich.com]

13. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]

14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

15. vumc.org [vumc.org]

16. chemos.de [chemos.de]

17. solvent-recyclers.com [solvent-recyclers.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Allyloxy Propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427768#personal-protective-equipment-for-
handling-allyloxy-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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